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Abstract
This technical guide provides a comprehensive overview of the phenothiazine derivative,

Dioxopromethazine. The document covers its molecular formula, and while specific

crystallographic data for Dioxopromethazine is not publicly available, it outlines the standard

experimental protocols for the synthesis, crystallization, and crystal structure determination of

related phenothiazine compounds. Furthermore, this guide details the known biological

activities and mechanisms of action of Dioxopromethazine, including a visualization of its

signaling pathways. All quantitative data is presented in structured tables, and key

experimental workflows are illustrated using diagrams generated with Graphviz.

Molecular Identity and Physicochemical Properties
Dioxopromethazine, a derivative of promethazine, is a phenothiazine compound with

established antihistaminic, antipsychotic, and antiemetic properties.[1][2] It is the sulfone
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metabolite of promethazine.[2] The molecular identity and key physicochemical properties of

Dioxopromethazine and its hydrochloride salt are summarized in the tables below.

Table 1: Molecular Information of Dioxopromethazine

Identifier Value Source

Molecular Formula C₁₇H₂₀N₂O₂S [1][3][4][5][6]

IUPAC Name

1-(5,5-dioxophenothiazin-10-

yl)-N,N-dimethylpropan-2-

amine

[1][5]

Molecular Weight 316.42 g/mol [4][6]

CAS Number 13754-56-8 [1][3][5]

Synonyms

Prothanon, 9,9-

Dioxopromethazine,

Promethazine 5,5-dioxide

[1][3][5]

Table 2: Molecular Information of Dioxopromethazine Hydrochloride

Identifier Value Source

Molecular Formula C₁₇H₂₀N₂O₂S·HCl [7][8]

Molecular Weight 352.88 g/mol [7][8]

CAS Number 15374-15-9 [7]

Crystal Structure and Determination
As of the latest available data, a definitive single-crystal X-ray diffraction study providing

detailed crystallographic parameters (unit cell dimensions, space group, and atomic

coordinates) for Dioxopromethazine has not been reported in publicly accessible databases.

However, the compound is described as a crystalline powder.[2] The crystal structures of

numerous other phenothiazine derivatives have been successfully elucidated, providing a

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.lookchem.com/casno13754-56-8.html
https://www.benchchem.com/product/b15612301/docs?utm_src=pdf-body#in-depth-technical-guide-on-dioxopromethazine-molecular-structure-and-properties
https://www.benchchem.com/product/b15612301/docs?utm_src=pdf-body#in-depth-technical-guide-on-dioxopromethazine-molecular-structure-and-properties
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dioxopromethazine
https://www.researchgate.net/figure/Structure-of-phenothiazine-derivatives-analyzed-in-this-study-A-thioridazine-B_fig4_340410632
https://nanomegas.com/wp-content/uploads/2020/05/Revealing-crystal-structure-of-Phenothiazine-with-3De-lectron-diffraction-tomography.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dioxopromethazine
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6OOT1MR6XS
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dioxopromethazine
https://pubchem.ncbi.nlm.nih.gov/compound/Dioxopromethazine
https://nanomegas.com/wp-content/uploads/2020/05/Revealing-crystal-structure-of-Phenothiazine-with-3De-lectron-diffraction-tomography.pdf
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6OOT1MR6XS
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dioxopromethazine
https://www.researchgate.net/figure/Structure-of-phenothiazine-derivatives-analyzed-in-this-study-A-thioridazine-B_fig4_340410632
https://pubchem.ncbi.nlm.nih.gov/compound/Dioxopromethazine
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dioxopromethazine
https://www.researchgate.net/figure/Structure-of-phenothiazine-derivatives-analyzed-in-this-study-A-thioridazine-B_fig4_340410632
https://pubchem.ncbi.nlm.nih.gov/compound/Dioxopromethazine
https://www.benchchem.com/product/b15612301/docs?utm_src=pdf-body#in-depth-technical-guide-on-dioxopromethazine-molecular-structure-and-properties
https://www.scbt.com/p/dioxopromethazine-hydrochloride-15374-15-9
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/95a5b8a8-ed5b-4824-96dd-f8161388b676
https://www.scbt.com/p/dioxopromethazine-hydrochloride-15374-15-9
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/95a5b8a8-ed5b-4824-96dd-f8161388b676
https://www.scbt.com/p/dioxopromethazine-hydrochloride-15374-15-9
https://www.benchchem.com/product/b15612301/docs?utm_src=pdf-body#in-depth-technical-guide-on-dioxopromethazine-molecular-structure-and-properties
https://www.lookchem.com/casno13754-56-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


strong basis for a generalized experimental protocol for the determination of

Dioxopromethazine's crystal structure.

General Experimental Protocol for Crystal Structure
Determination of Phenothiazine Derivatives
The determination of the crystal structure of a phenothiazine derivative like

Dioxopromethazine would typically follow the workflow illustrated below. This process involves

synthesis, crystallization, and X-ray diffraction analysis.
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Experimental Workflow for Crystal Structure Determination

Synthesis & Purification

Crystallization

X-ray Diffraction Analysis

Synthesis of Dioxopromethazine (e.g., Oxidation of Promethazine)

Purification (e.g., Column Chromatography, Recrystallization)

Solvent Screening for Single Crystal Growth

Crystal Growth (e.g., Slow Evaporation, Vapor Diffusion)

Selection of a Suitable Single Crystal

X-ray Diffraction Data Collection

Structure Solution and Refinement

Click to download full resolution via product page

Experimental workflow for determining the crystal structure of a phenothiazine derivative.
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Detailed Methodologies:

Synthesis: Dioxopromethazine is typically synthesized via the oxidation of promethazine.[9]

A common method involves the use of an oxidizing agent in a suitable solvent, followed by

purification to isolate the Dioxopromethazine.

Crystallization: The purified compound is then subjected to various crystallization techniques

to obtain single crystals suitable for X-ray diffraction. This often involves screening a range of

solvents and employing methods such as slow evaporation, vapor diffusion, or cooling of a

saturated solution.

X-ray Diffraction: A selected single crystal is mounted on a goniometer and irradiated with a

monochromatic X-ray beam. The resulting diffraction pattern is collected and analyzed to

determine the unit cell parameters and space group. The collected data is then used to solve

the crystal structure and refine the atomic positions. For powdered samples, 3D electron

diffraction tomography can also be a powerful technique for structure determination,

especially for nanocrystals or polymorphic samples.[4]

Biological Activity and Signaling Pathways
Dioxopromethazine exhibits a complex pharmacological profile, primarily acting as an

antagonist at several key neurotransmitter receptors. This multi-receptor activity underpins its

therapeutic effects and potential side effects.

Mechanism of Action
The primary mechanism of action of Dioxopromethazine involves the blockade of the

following receptors:

Dopamine D2 Receptors: Antagonism of D2 receptors in the brain is central to its

antipsychotic and antiemetic effects.[1]

Histamine H1 Receptors: Blockade of H1 receptors leads to its antihistaminic and sedative

properties.[1]

Muscarinic Acetylcholine Receptors: Anticholinergic effects, such as dry mouth and blurred

vision, arise from the blockade of these receptors. This action may also contribute to its anti-
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nausea effects.[1]

Serotonin 5-HT2A and 5-HT2C Receptors: Dioxopromethazine also shows a high affinity

for these serotonin receptor subtypes, which may contribute to its efficacy in treating both

positive and negative symptoms of schizophrenia and in mood stabilization.[10]

Glutamate Neurotransmission: There is evidence to suggest that Dioxopromethazine can

modulate glutamate neurotransmission, which is a crucial pathway in the pathology of

various neuropsychiatric disorders.[10]

Signaling Pathway Diagram
The following diagram illustrates the principal signaling pathways affected by

Dioxopromethazine's receptor antagonism.

Dioxopromethazine Signaling Pathways

Receptor Targets

Physiological Effects

Dioxopromethazine

Dopamine D2 Receptor

Antagonist

Histamine H1 Receptor

Antagonist

Muscarinic Acetylcholine Receptor

Antagonist

Serotonin 5-HT2A Receptor

Antagonist

Serotonin 5-HT2C Receptor

Antagonist

Antipsychotic Effect Antiemetic Effect Antihistamine Effect Sedative Effect Anticholinergic Effects Mood Stabilization
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Simplified signaling pathways illustrating the antagonistic effects of Dioxopromethazine on
various receptors.

Conclusion
Dioxopromethazine is a pharmacologically active phenothiazine derivative with a well-defined

molecular formula. While detailed crystallographic data remains to be published, established

methodologies for the crystal structure determination of related compounds provide a clear

path for future research in this area. The multifaceted mechanism of action of

Dioxopromethazine, involving antagonism at dopamine, histamine, muscarinic, and serotonin

receptors, makes it a compound of continued interest for drug development professionals in the

fields of psychiatry and allergy. Further investigation into its crystal structure could provide

valuable insights into its structure-activity relationship and aid in the design of novel therapeutic

agents.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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